Cas no 1173023-53-4 (nitrosobenzene)

• Product Name: nitrosobenzene
• CAS No: 1173023-53-4
• MF: C₆H₅NO
• MW: 113.065930128098
• CID: 2615316
• PubChem ID: 71309624
• Update Time: 2025-04-21

nitrosobenzene Chemical and Physical Properties

Names and Identifiers

• nitrosobenzene
• Nitrosobenzene-13C6, 99 atom % 13C, 98% (CP)
• 1-Nitroso(~13~C_6_)benzene
• DTXSID00745944
• 1173023-53-4
• DTXCID40696688

• Inchi： 1S/C6H5NO/c8-7-6-4-2-1-3-5-6/h1-5H/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： NLRKCXQQSUWLCH-IDEBNGHGSA-N
• SMILES： O=N[13C]1[13CH]=[13CH][13CH]=[13CH][13CH]=1

Computed Properties

• Exact Mass: 113.05724280g/mol
• Monoisotopic Mass: 113.05724280g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives